2-Chlorobenzoic Acid

• CAS No.: 118-91-2
• Product Name: 2-Chlorobenzoic Acid
• Molecular Formula: C7H5ClO2
• Molecular Weight: 156.56 g/mol
• IUPAC Name: 2-chlorobenzoic acid
• Standard InChI: InChI=1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
• Standard InChIKey: IKCLCGXPQILATA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)Cl
• Boiling Point: Sublimes (NTP, 1992); 287.0 °C
• Colorform: MONOCLINIC PRISMS FROM WATER
• Density: 1.544 at 68 °F (NTP, 1992); 1.544 AT 20 °C/4 °C
• Melting Point: 288 °F (NTP, 1992); 140.2 °C; 142 °C
• Physical Description: Crystals or fine fluffy white powder. (NTP, 1992)
• Description: 2-chlorobenzoic acid is a monochlorobenzoic acid having the chloro group at the 2-position. It has a role as a plant hormone and a plant metabolite. It is a monochlorobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-chlorobenzoate.; Crystals or fine fluffy white powder. (NTP, 1992)
• Related CAS: 7250-60-4 (nickel(2+)-salt)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.01 M; SOL IN 900 PARTS COLD WATER; MORE SOL IN HOT WATER; FREELY SOL IN ALCOHOL, ETHER.; SOL IN ACETONE, BENZENE; SOLUBLE IN METHANOL; 2087 mg/l at 25 °C in wate
• Synonyms: 2-chlorobenzoate; 2-chlorobenzoic acid; 2-chlorobenzoic acid, copper (2+) salt; 2-chlorobenzoic acid, nickel (2+) salt; 2-chlorobenzoic acid, potassium salt
• Vapor Pressure: 6.60e-04 mmHg; 6.6X10-4 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 8374
• Last Modified: Nov 11 2021